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Compound of Interest |

1,1,1,3,3,5,5-
Compound Name: o

Heptamethyltrisiloxane
Cat. No.: B7821050

Get Quote

In the landscape of specialty chemicals, 1,1,1,3,5,5,5-Heptamethyltrisiloxane (CAS: 1873-88-

7), often referred to as MD'M (H), stands out for its uniqgue combination of properties.[1][2] This
linear siloxane is not merely a chemical curiosity; it is a pivotal intermediate and reagent in
organic synthesis, a building block for advanced materials, and an enabling ingredient in
pharmaceutical and personal care formulations.[2][3][4] Its utility stems directly from its distinct
molecular architecture: a flexible siloxane (Si-O-Si) backbone capped with nonpolar methyl
groups, and a reactive silicon-hydride (Si-H) bond that serves as a gateway for a multitude of
chemical transformations.[2][5]

For researchers, scientists, and drug development professionals, a granular understanding of
its core physicochemical properties—notably its boiling point and density—is paramount. These
are not just numbers on a data sheet; they are critical parameters that dictate handling
procedures, purification techniques, reaction conditions, and the ultimate performance in
complex formulations like drug delivery systems.[3][4]

This guide provides a comprehensive examination of the boiling point and density of
1,1,1,3,5,5,5-Heptamethyltrisiloxane. We will move beyond simple data presentation to explore
the underlying molecular principles, detail robust experimental methodologies for their
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determination, and discuss the practical implications of these properties in a research and
development context.

A Note on Nomenclature: While the topic specifies "1,1,1,3,3,5,5-Heptamethyltrisiloxane,” the
overwhelmingly prevalent and commercially significant isomer is 1,1,1,3,5,5,5-
Heptamethyltrisiloxane (CAS: 1873-88-7). This guide will focus on this well-documented and
widely used compound.

Core Physicochemical Data Summary

The fundamental physical properties of a compound are the cornerstone of its application. For
1,1,1,3,5,5,5-Heptamethyltrisiloxane, these values are well-established in the literature,
reflecting its status as a key chemical entity.

Property Value Conditions Source(s)
At standard
Boiling Point 142 °C atmospheric pressure [61[71[8]1[9]

(it.)

415.78 K (142.63 °C) Normal Boiling Point [10]

Density 0.819 g/mL at 25 °C (lit.) [61[71[9]
Molecular Weight 222.50 g/mol [61[71[8]
CAS Number 1873-88-7 [1][5][6]

The consistency of these values across multiple authoritative sources, such as Sigma-Aldrich,
American Elements, and the NIST Chemistry WebBook, underscores their reliability.[6][7][11]
The "lit." notation signifies that these are widely accepted, literature-reported values.

Theoretical Underpinnings: Why Siloxanes Behave
as They Do

To appreciate the practical aspects of these properties, it is essential to understand their
molecular origins.
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» Boiling Point (142 °C): The boiling point of a substance is a measure of the energy required
to overcome intermolecular forces in the liquid phase. For heptamethyltrisiloxane, these
forces are primarily weak van der Waals forces (specifically, London dispersion forces)
between the methyl groups. The Si-O bonds have some polar character, but the overall
molecule is largely nonpolar due to the shielding effect of the methyl groups. The relatively
low boiling point compared to hydrocarbons of similar molecular weight is a hallmark of
siloxanes, attributable to the exceptional flexibility of the Si-O-Si bond angle, which prevents

efficient packing and minimizes intermolecular contact points.

o Density (0.819 g/mL at 25 °C): The density is lower than that of water, which is a direct
consequence of the molecular structure. The silicon and oxygen atoms are heavier than
carbon, but the long Si-O and Si-C bond lengths, combined with the aforementioned
flexibility of the siloxane backbone, lead to a greater molecular volume than a comparable
hydrocarbon. This "free volume" results in a lower mass-per-unit-volume. Precise
temperature control during density measurement is critical, as thermal expansion will cause
the volume to increase and the density to decrease as temperature rises.

Experimental Determination: A Protocol for Integrity

The trustworthiness of experimental data hinges on a robust and self-validating methodology.
The following protocols outline the standard procedures for determining the boiling point and
density of a volatile liquid like 1,1,1,3,5,5,5-Heptamethyltrisiloxane.

Workflow for Physicochemical Property Determination

The following diagram illustrates the logical flow for a comprehensive and validated
determination of the boiling point and density.
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Caption: Workflow for the validated determination of boiling point and density.
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Protocol 1: Boiling Point Determination via Simple
Distillation

This method is chosen for its directness and ability to simultaneously purify the sample and
determine its boiling point, providing an internal check on purity. A sharp, constant boiling point
indicates a pure compound.

o Apparatus Setup: Assemble a standard simple distillation apparatus using a round-bottom
flask, a distillation head with a calibrated thermometer, a condenser, and a receiving flask.
The thermometer bulb should be positioned just below the side arm leading to the condenser
to accurately measure the temperature of the vapor in equilibrium with the liquid.

o Sample Charging: Fill the distillation flask to approximately one-half to two-thirds of its
volume with 1,1,1,3,5,5,5-Heptamethyltrisiloxane and add a few boiling chips to ensure
smooth boiling.

o Atmospheric Pressure Recording: Record the ambient atmospheric pressure using a
calibrated barometer. This is a critical step, as the boiling point is pressure-dependent.

¢ Heating: Gently heat the flask. Observe the liquid and vapor.

o Measurement: The boiling point is the temperature at which the vapor temperature is
constant while a steady rate of distillation (e.g., 1-2 drops per second) is maintained. Record
this stable temperature reading.

o Data Correction (Trustworthiness Pillar): The observed boiling point must be corrected to
standard pressure (760 mmHg). For small deviations, a simplified correction factor can be
used. A more rigorous approach involves the Clausius-Clapeyron equation or established
nomographs for pressure correction. This step ensures the data is standardized and
comparable to literature values.

Protocol 2: Density Determination via Pycnometer

The pycnometer method is a highly accurate technique for determining the density of liquids,
chosen here for its precision.
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Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a suitable volume (e.g.,
10 or 25 mL). Weigh the empty, dry pycnometer on an analytical balance to at least four
decimal places.

Calibration (Self-Validating System): Fill the pycnometer with high-purity, degassed deionized
water. Place it in a constant temperature water bath set precisely to 25.0 °C and allow it to
equilibrate for at least 20 minutes. Carefully adjust the water level to the calibration mark, dry
the exterior, and weigh it. The difference in weight gives the mass of the water. Using the
known density of water at 25.0 °C (0.997047 g/mL), calculate the precise internal volume of
the pycnometer. This calibration is the foundation of the measurement's accuracy.

Sample Measurement: Empty and thoroughly dry the calibrated pycnometer. Fill it with the
1,1,1,3,5,5,5-Heptamethyltrisiloxane sample.

Temperature Equilibration: Place the filled pycnometer in the 25.0 °C water bath and allow it
to equilibrate as done in the calibration step.

Final Weighing: Adjust the sample volume to the calibration mark, carefully dry the exterior,
and weigh the filled pycnometer.

Calculation:
o Mass of siloxane = (Weight of filled pycnometer) - (Weight of empty pycnometer).
o Density = (Mass of siloxane) / (Calibrated volume of pycnometer).

o Perform the measurement in triplicate to ensure reproducibility and report the average and
standard deviation.

Applications and Implications in Research and Drug
Development

An understanding of these core properties is essential for the effective application of
1,1,1,3,5,5,5-Heptamethyltrisiloxane.

» Reaction Chemistry: As a reagent in hydrosilylation reactions, its boiling point dictates the
thermal conditions that can be applied.[2] Knowing the boiling point is crucial for refluxing
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reactions and for its removal post-reaction via distillation.

o Formulation Science: In drug development, siloxanes can be used as excipients or in drug
delivery systems.[3][4] The density is a fundamental parameter for calculating mass-volume
relationships, ensuring accurate and consistent concentrations in formulations such as
emulsions or microemulsions.[3]

o Material Science: When used as a precursor for modified silicone polymers or surfactants, its
volatility (related to boiling point) and density are key factors in processing and application
methods, such as in coatings where solvent evaporation rates are critical.[12][13]

Conclusion

The boiling point (142 °C) and density (0.819 g/mL at 25 °C) of 1,1,1,3,5,5,5-
Heptamethyltrisiloxane are more than mere physical constants; they are foundational data
points that inform its synthesis, purification, handling, and application across diverse scientific
fields. For the researcher, scientist, or drug development professional, a thorough grasp of
these properties, the theory behind them, and the robust methods for their verification is
indispensable. This knowledge ensures not only the integrity of experimental work but also
accelerates the translation of this versatile molecule's potential into tangible innovations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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